N-(2,4-dimethylphenyl)-4-{[(4-methoxyphenyl)sulfonyl]amino}benzamide
N-(2,4-dimethylphenyl)-4-{[(4-methoxyphenyl)sulfonyl]amino}benzamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0953595
InChI:
InChI=1S/C22H22N2O4S/c1-15-4-13-21(16(2)14-15)23-22(25)17-5-7-18(8-6-17)24-29(26,27)20-11-9-19(28-3)10-12-20/h4-14,24H,1-3H3,(H,23,25)
SMILES:
CC1=CC(=C(C=C1)NC(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)OC)C
Molecular Formula:
C22H22N2O4S
Molecular Weight:
410.5 g/mol
N-(2,4-dimethylphenyl)-4-{[(4-methoxyphenyl)sulfonyl]amino}benzamide
CAS No.:
Cat. No.: VC0953595
Molecular Formula: C22H22N2O4S
Molecular Weight: 410.5 g/mol
* For research use only. Not for human or veterinary use.
![N-(2,4-dimethylphenyl)-4-{[(4-methoxyphenyl)sulfonyl]amino}benzamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C22H22N2O4S |
|---|---|
| Molecular Weight | 410.5 g/mol |
| IUPAC Name | N-(2,4-dimethylphenyl)-4-[(4-methoxyphenyl)sulfonylamino]benzamide |
| Standard InChI | InChI=1S/C22H22N2O4S/c1-15-4-13-21(16(2)14-15)23-22(25)17-5-7-18(8-6-17)24-29(26,27)20-11-9-19(28-3)10-12-20/h4-14,24H,1-3H3,(H,23,25) |
| Standard InChI Key | XUKYFFNEAOLVRC-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1)NC(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)OC)C |
| Canonical SMILES | CC1=CC(=C(C=C1)NC(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)OC)C |
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